Cas no 1261452-64-5 (4'-(Trifluoromethoxy)-2-(trifluoromethyl)biphenyl-4-acetic acid)

• Product Name: 4'-(Trifluoromethoxy)-2-(trifluoromethyl)biphenyl-4-acetic acid
• CAS No: 1261452-64-5
• MF: C₁₆H₁₀F₆O₃
• MW: 364.23922586441
• CID: 4994722
• Update Time: 2025-10-29

4'-(Trifluoromethoxy)-2-(trifluoromethyl)biphenyl-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4'-(Trifluoromethoxy)-2-(trifluoromethyl)biphenyl-4-acetic acid

• Inchi： 1S/C16H10F6O3/c17-15(18,19)13-7-9(8-14(23)24)1-6-12(13)10-2-4-11(5-3-10)25-16(20,21)22/h1-7H,8H2,(H,23,24)
• InChI Key： AOKUTQPSGBKCGJ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CC(=O)O)C=CC=1C1C=CC(=CC=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 454
• XLogP3: 5.1
• Topological Polar Surface Area: 46.5

Additional information on 4'-(Trifluoromethoxy)-2-(trifluoromethyl)biphenyl-4-acetic acid

Introduction to 4'-(Trifluoromethoxy)-2-(trifluoromethyl)biphenyl-4-acetic Acid (CAS No. 1261452-64-5)

4'-(Trifluoromethoxy)-2-(trifluoromethyl)biphenyl-4-acetic acid, also known by its CAS registry number 1261452-64-5, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a biphenyl ring system substituted with trifluoromethoxy and trifluoromethyl groups, along with an acetic acid moiety. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound for research and development purposes.

The synthesis of 4'-(Trifluoromethoxy)-2-(trifluoromethyl)biphenyl-4-acetic acid involves advanced organic synthesis techniques, often requiring precise control over reaction conditions to achieve the desired product. Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery, where the presence of trifluoromethyl and trifluoromethoxy groups can significantly influence the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. These groups also contribute to the compound's lipophilicity, which is crucial for its interaction with biological membranes.

In terms of applications, this compound has been explored in the context of fluorinated biphenyl derivatives for their potential use in pharmaceuticals, agrochemicals, and advanced materials. For instance, research has shown that fluorinated biphenyl systems can serve as building blocks for constructing bioactive molecules with enhanced potency and selectivity. Additionally, the acetic acid group in this compound provides a site for further functionalization, enabling the creation of derivatives with tailored properties.

The structural uniqueness of 4'-(Trifluoromethoxy)-2-(trifluoromethyl)biphenyl-4-acetic acid also makes it a promising candidate for studying electronic properties in materials science. Fluorinated aromatic compounds are known to exhibit interesting electronic behaviors due to the electronegativity of fluorine atoms, which can influence the compound's conductivity and optical properties. Recent advancements in computational chemistry have allowed researchers to model these effects more accurately, providing deeper insights into the potential applications of this compound in electronic materials.

Moreover, the study of CAS No. 1261452-64-5 has contributed to our understanding of fluorination effects on molecular stability and reactivity. The trifluoromethyl group is particularly noted for its electron-withdrawing nature, which can stabilize certain reactive intermediates during chemical transformations. This property has been leveraged in developing efficient synthetic routes for complex molecules, including those with multiple fluorinated substituents.

In conclusion, 4'-(Trifluoromethoxy)-2-(trifluoromethyl)biphenyl-4-acetic acid (CAS No. 1261452-64-5) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in chemistry, biology, and materials science. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.